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Compound of Interest

Compound Name: 3-(Heptyloxy)-N-methylaniline
CAS No.: 1040686-71-2
Cat. No.: B1451134
Get Quote
. J

CAS Number: 1040686-71-2 Formula: C1aH23NO Molecular Weight: 221.34 g/mol Synonyms:
N-Methyl-3-(heptyloxy)aniline[1]

Emergency Response & Rapid Risk Assessment

WARNING: High Risk of Methemoglobinemia & Dermal Absorption 3-(Heptyloxy)-N-
methylaniline is a lipophilic aniline derivative. Unlike simple inorganic acids or bases, this
compound possesses a "Trojan Horse" property: the heptyloxy chain significantly increases
lipid solubility, allowing the toxic N-methylaniline core to penetrate the skin barrier rapidly and
enter the bloodstream.

Immediate First Aid Protocols:
e Skin Contact (Most Likely Route):

o Do NOT use alcohol or organic solvents (ethanol, DMSO) to wash skin; this accelerates
absorption.
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o Action: Immediately wash with copious amounts of soap and water.[2] Polyethylene glycol
(PEG 400) mixed with water is superior for lipophilic amines if available. Scrub gently; do
not abrade the skin.

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only).

e Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is high.

o Medical Alert: If the victim shows signs of Cyanosis (blue lips/fingernails), fatigue, or
dizziness, suspect Methemoglobinemia. Methylene Blue is the specific antidote but must
only be administered by a medical professional.

Personal Protective Equipment (PPE) Strategy

Standard laboratory PPE is insufficient for this compound due to its high lipophilicity. You must
upgrade your glove and respiratory strategy.

Glove Selection Matrix

Nitrile gloves offer limited protection against aromatic amines. For 3-(Heptyloxy)-N-
methylaniline, incidental splash protection is the maximum reliance for nitrile.
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Glove Material

Thickness (mil)

Est. Breakthrough
Time

Recommendation

Silver Shield / 4H

Primary Choice.

) 2.7 > 480 min Mandatory for spills or
(Laminate) .
cleaning.
Excellent. Good
Viton / Butyl Rubber 10-15 > 240 min dexterity/protection
balance.
Splash Only. Change
Double Nitrile ) ) P ) Y g
) 5+ 5 (10 total) <15 min immediately upon any
(Disposable)
contact.
DO NOT USE.
Latex N/A N/A Permeable to organic

amines.

Respiratory & Body Protection[3][4][5]

e Respiratory: If heating the compound or working outside a fume hood (not recommended),

use a Half-mask respirator with P100/Organic Vapor (OV) cartridges. The "heptyloxy" chain

reduces volatility compared to methylaniline, but aerosols are highly toxic.

» Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if pouring >100 mL.

» Body: Tyvek® lab coat or chemical-resistant apron over a standard cotton lab coat. The

compound will stain and contaminate cotton permanently.

Operational Handling Protocol

Core Principle: Containment. Treat every surface as potentially contaminated.
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Figure 1: Operational workflow for handling lipophilic anilines. Note the emphasis on closed
transfers.
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Step-by-Step Methodology

o Preparation: Clear the fume hood. Place a disposable absorbent mat (benchkote) on the
working surface to capture micro-droplets.

e Weighing:
o If liquid: Use a gas-tight syringe. Do not pour.

o If solid (low melting point): Tare the reaction flask with a septum before bringing it to the
balance. Add the solid, recap immediately, and re-weigh.

» Reaction Setup:

o This compound is sensitive to oxidation (turning brown/black). Store and handle under
Nitrogen or Argon.

o Use standard Schlenk techniques to prevent atmospheric exposure.
¢ Quenching/Cleaning:

o Acidic Decontamination: Anilines are basic. Clean glassware by rinsing with dilute HCI
(1M) or acetic acid. This protonates the amine (turning it into an ammonium salt), making it
water-soluble and easier to remove from glass surfaces.

o Solvent Rinse: Follow the acid rinse with Acetone or Ethanol, collecting all rinsates into the

waste container.

Decontamination & Waste Disposal

Do NOT pour down the drain. This compound is very toxic to aquatic life with long-lasting
effects.
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Waste Category Disposal Method Notes

Segregate into "Organic
o ) ) ) Amines" or general organic
Liquid Waste High-BTU Incineration )
waste. Label clearly: "Toxic -

Aniline Derivative".

Contaminated gloves,
. ) benchkote, and paper towels
Solid Waste Hazardous Solid Waste
must be double-bagged

(polyethylene bags).

Syringes used for transfer
must be disposed of

Sharps Puncture-Proof Container ) ) )
immediately without re-

capping.

Spill Management Protocol:
» Evacuate the immediate area if the spill is >50 mL and outside a hood.
e Don PPE: Silver Shield gloves + Goggles + Respirator.

e Absorb: Use vermiculite or sand. Do not use paper towels alone as they may allow rapid
evaporation.

» Neutralize: No neutralization is typically required for the spill itself, but wiping the area with
dilute acetic acid after bulk removal helps solubilize residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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